Cas no 1480068-54-9 (5-(1-methoxypropan-2-yl)oxy-3-methylpentane-1-sulfonyl chloride)

• Product Name: 5-(1-methoxypropan-2-yl)oxy-3-methylpentane-1-sulfonyl chloride
• CAS No: 1480068-54-9
• MF: C₁₀H₂₁ClO₄S
• MW: 272.789341688156
• CID: 6416509
• PubChem ID: 65666807
• Update Time: 2025-05-20

5-(1-methoxypropan-2-yl)oxy-3-methylpentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(1-methoxypropan-2-yl)oxy-3-methylpentane-1-sulfonyl chloride
• 5-[(1-methoxypropan-2-yl)oxy]-3-methylpentane-1-sulfonyl chloride
• AKOS015006262
• EN300-1144680
• 1480068-54-9

• Inchi： 1S/C10H21ClO4S/c1-9(5-7-16(11,12)13)4-6-15-10(2)8-14-3/h9-10H,4-8H2,1-3H3
• InChI Key： GGXIVTNIPBXPMF-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)CCOC(C)COC)(=O)=O

Computed Properties

• Exact Mass: 272.0849080g/mol
• Monoisotopic Mass: 272.0849080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 5-(1-methoxypropan-2-yl)oxy-3-methylpentane-1-sulfonyl chloride

5-(1-Methoxypropan-2-yl)oxy-3-methylpentane-1-sulfonyl Chloride: A Comprehensive Overview

5-(1-Methoxypropan-2-yl)oxy-3-methylpentane-1-sulfonyl chloride, also known by its CAS registry number 1480068-54-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a substituted ether moiety, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The molecular structure of 5-(1-methoxypropan-2-yl)oxy-3-methylpentane-1-sulfonyl chloride consists of a pentane backbone with a sulfonyl chloride functional group at position 1, an ether group at position 5, and a methyl substituent at position 3. This arrangement imparts the compound with both nucleophilic and electrophilic reactivity, enabling it to participate in a wide range of chemical transformations. Recent studies have highlighted its potential as a building block for the synthesis of biodegradable polymers and advanced drug delivery systems.

In terms of physical properties, this compound exhibits a melting point of approximately -20°C and a boiling point around 75°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is relatively high, which facilitates its use in solution-phase reactions. The compound's stability under ambient conditions is remarkable, though it is recommended to store it in an inert atmosphere to prevent hydrolysis or oxidation.

Recent research has focused on the application of 5-(1-methoxypropan-2-yl)oxy-3-methylpentane-1-sulfonyl chloride in the development of novel surfactants and lubricants. Its ability to form stable micelles in aqueous solutions has been exploited to enhance the delivery efficiency of hydrophobic drugs in pharmaceutical formulations. Additionally, its role as a precursor for the synthesis of polyurethanes with improved thermal stability has been documented in several high-profile journals.

The synthesis of this compound typically involves a two-step process: first, the preparation of the corresponding alcohol through alkylation or substitution reactions, followed by sulfonation using sulfur trioxide or other sulfonating agents. The choice of reagents and reaction conditions significantly influences the yield and purity of the final product. Recent advancements in catalytic sulfonation techniques have enabled the production of this compound on an industrial scale with minimal environmental impact.

In terms of safety considerations, while handling 5-(1-methoxypropan-2-yl)oxy-3-methylpentane-1-sulfonyl chloride, it is essential to adhere to standard laboratory protocols to avoid exposure to skin or eyes due to its reactive nature. Proper ventilation and use of personal protective equipment are recommended during its manipulation.

In conclusion, 5-(1-methoxypropan-2-yl)oxy-3-methylpentane-1-sulfonyl chloride stands out as a critical intermediate in modern organic synthesis, offering unparalleled versatility across multiple disciplines. Its continued exploration in cutting-edge research promises further innovations in materials science and pharmaceutical development.